Cas no 2229173-30-0 (1-(1-benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(1-benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229173-30-0
• MF: C₁₁H₉F₂NS
• MW: 225.25766825676
• CID: 6012501
• PubChem ID: 165657211
• Update Time: 2025-06-08

1-(1-benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine
• EN300-1945307
• 2229173-30-0

• Inchi： 1S/C11H9F2NS/c12-11(13)6-10(11,14)9-5-7-3-1-2-4-8(7)15-9/h1-5H,6,14H2
• InChI Key： OYIFGYOIVAYYND-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1(CC1(F)F)N

Computed Properties

• Exact Mass: 225.04237679g/mol
• Monoisotopic Mass: 225.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(1-benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine

Recent Advances in the Study of 1-(1-Benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine (CAS: 2229173-30-0)

The compound 1-(1-benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine (CAS: 2229173-30-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 1-(1-benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine with high purity and yield. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to construct the benzothiophene core, followed by cyclopropanation strategies to introduce the difluorocyclopropane moiety. These synthetic routes have been optimized to improve scalability and reduce environmental impact, making the compound more accessible for further biological evaluation.

Pharmacological investigations have revealed that 1-(1-benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine exhibits promising activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a novel therapeutic agent for neurological disorders, such as depression and anxiety. The compound's unique difluorocyclopropane group is believed to enhance its metabolic stability and blood-brain barrier penetration, which are critical factors for central nervous system (CNS) drug development.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Mechanistic studies indicate that 1-(1-benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine may interact with key signaling pathways involved in cancer cell proliferation and survival. These findings have spurred further investigations into its use as a targeted therapy for specific cancer types, with ongoing preclinical studies evaluating its efficacy and safety profiles.

The structural and functional insights gained from these studies have also inspired the design of derivatives and analogs of 1-(1-benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine. Structure-activity relationship (SAR) analyses have identified critical pharmacophores that contribute to its biological activity, paving the way for the development of next-generation compounds with improved potency and selectivity.

In conclusion, 1-(1-benzothiophen-2-yl)-2,2-difluorocyclopropan-1-amine (CAS: 2229173-30-0) represents a promising scaffold in medicinal chemistry, with diverse therapeutic potential. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in treating various diseases. The compound's unique chemical properties and biological activities make it a valuable candidate for future drug development programs.